Cas no 2228291-58-3 (2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228291-58-3
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6258765
• PubChem ID: 165630785
• Update Time: 2025-05-22

2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228291-58-3
• 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1958556

• Inchi： 1S/C11H12F2N2O2/c12-11(13)5-10(11,9(16)17)8-6-3-1-2-4-7(6)14-15-8/h1-5H2,(H,14,15)(H,16,17)
• InChI Key： HVQRDJLZTRFYDR-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C2CCCCC=2NN=1)F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 2,2-Difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic Acid (CAS: 2228291-58-3)

The compound 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2228291-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The presence of the difluorocyclopropane moiety, combined with the tetrahydroindazole scaffold, imparts distinct electronic and steric properties that enhance binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into its interaction with target proteins, particularly those involved in inflammatory and oncogenic pathways.

In vitro and in vivo evaluations have demonstrated promising activity against a range of biological targets. For instance, the compound has shown inhibitory effects on kinases such as JAK2 and FLT3, which are implicated in hematologic malignancies. Additionally, its metabolic stability and pharmacokinetic profile have been optimized through structural modifications, making it a viable candidate for further preclinical development.

One of the most notable advancements is the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. Researchers have successfully conjugated it to E3 ligase ligands, resulting in bifunctional molecules capable of inducing targeted protein degradation. This approach has shown efficacy in reducing levels of oncogenic proteins in cellular models, offering a new therapeutic strategy for resistant cancers.

Despite these promising results, challenges remain in scaling up synthesis and addressing off-target effects. Current efforts are focused on improving yield and purity through novel catalytic methods, as well as refining the compound's selectivity profile using structure-activity relationship (SAR) studies. Collaborative research between academia and industry is expected to accelerate its translation into clinical trials.

In conclusion, 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid represents a versatile scaffold with broad applicability in drug discovery. Its integration into cutting-edge technologies like PROTACs underscores its potential to address unmet medical needs. Future research should prioritize mechanistic studies and toxicological evaluations to fully realize its therapeutic promise.